![molecular formula C9H12O2 B1347631 4-(Hydroxymethyl)-2,6-dimethylphenol CAS No. 4397-14-2](/img/structure/B1347631.png)
4-(Hydroxymethyl)-2,6-dimethylphenol
Overview
Description
4-(Hydroxymethyl)-2,6-dimethylphenol, also known as 4-hydroxy-2,6-dimethylbenzyl alcohol, is an aromatic alcohol that is part of the phenol family. It is a white crystalline solid with a molecular weight of 156.19 g/mol. This compound is found in a variety of plants and is used in many industrial and pharmaceutical applications. It is also known to have a variety of biological activities, including antioxidant, anti-inflammatory, and antifungal properties.
Scientific Research Applications
Synthesis and Chemical Reactions
- Facile Synthesis : 4-Alkoxymethyl-2,6-dimethylphenols are synthesized from 2,4,6-trimethylphenol using a copper(II) chloride-acetoxime catalyst/molecular oxygen system in alcohols at ambient temperature (Shimizu et al., 1991).
- Fluorescence and Phosphorescence : The fluorescence and phosphorescence spectra of dimethylphenols, including 4-(Hydroxymethyl)-2,6-dimethylphenol, were studied, revealing changes in pKa values in excited states (Vert et al., 1987).
- Polymer Synthesis : α,ω-Bis(2,6-dimethylphenol)-poly(2,6-dimethyl-1,4-phenylene oxide) was synthesized through radical-cation phase transfer catalyzed polymerization (Percec & Wang, 1990).
Material Science and Engineering
- Condensation Polymers : Synthesis and condensation of substituted triphenoxy and triphenyl derivatives of 1,3,5-triazine using 4-hydroxymethyl-2,6-dimethylphenol, yielding various polymers (Ninagawa et al., 1979).
- Insight into Phenol Coupling Reactions : Ab initio calculations on 2,6-Dimethylphenol and 4-(2,6-Dimethylphenoxy)-2,6-dimethylphenol provide insights into the copper-catalyzed oxidative phenol coupling reaction (Baesjou et al., 1997).
- Telechelic Polymer Preparation : Oxidative coupling copolymerization of 2,6-dimethylphenol with tetramethyl bisphenol-A catalyzed by copper(II) complexes (Wei et al., 1991).
Environmental Science
- Biodegradation of Plastics : Mycobacterium neoaurum B5-4 can degrade 2,6-Dimethylphenol, the monomer of plastic polyphenylene oxide, which is harmful to aquatic animals (Ji et al., 2019).
Physical Chemistry
- Acid-Base Equilibria Study : The acid-base equilibria of dimethylphenols in the ground and the first excited singlet states were measured, highlighting the increased acidity in the excited state (Vert et al., 1987).
Applied Chemistry
- Effect on Novolak Resin Properties : Studying the impact of different end groups, including 2,6-dimethylphenol, on novolak resin properties reveals significant effects on dissolution and photoresist properties (Zampini et al., 1998).
properties
IUPAC Name |
4-(hydroxymethyl)-2,6-dimethylphenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O2/c1-6-3-8(5-10)4-7(2)9(6)11/h3-4,10-11H,5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVXBWEIAIZEPGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1O)C)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50299149 | |
Record name | 4-(hydroxymethyl)-2,6-dimethylphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50299149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4397-14-2 | |
Record name | 4397-14-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=128402 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(hydroxymethyl)-2,6-dimethylphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50299149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 4-(hydroxymethyl)-2,6-dimethylphenol in the synthesis of polymers?
A1: this compound (compound 4a in the study) serves as a monomer in the synthesis of phenolic resins []. Its structure, featuring a hydroxymethyl group and a phenolic hydroxyl group, allows it to participate in condensation polymerization reactions. Specifically, it reacts with other 1,3,5-triazine derivatives or even novolak resins in the presence of p-toluenesulfonic acid at high temperatures (200°C). These reactions lead to the formation of polymers with diverse properties, making them suitable for various applications. []
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